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Compound of Interest

Compound Name: Usnic acid sodium

Cat. No.: B15565928 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Usnic acid sodium. Our goal is to be your

preferred source for laboratory safety and chemical handling information, building deep trust by

providing value beyond the product itself.

Essential Safety and Handling at a Glance
Proper handling of Usnic acid sodium is critical to ensure laboratory safety. The following

table summarizes the key physical and chemical properties of (+)-Usnic Acid Sodium Salt.
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Property Value Reference

CAS Number 34769-44-3 [1][2]

Molecular Formula C₁₈H₁₅NaO₇ [1]

Molecular Weight 366.30 g/mol [1]

Appearance Light yellow powder [2]

Melting Point >204 °C [2][3]

Boiling Point 594.8 °C at 760 mmHg [3]

Solubility

Soluble in methanol, ethanol,

DMSO and other organic

solvents.

[3]

Storage

Store at room temperature in a

dry, well-ventilated area. Keep

containers tightly sealed.

[2][4]

Personal Protective Equipment (PPE) and Handling
When handling Usnic acid sodium, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles with side protection.[5]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile gloves) tested

according to EN 374.[5]

Body Protection: A lab coat should be worn.[6] For tasks with a risk of splashing, a chemical-

resistant apron is recommended.[6]

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[7]

Handling Procedures:
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Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Avoid dust formation.[5]

Do not eat, drink, or smoke when handling the substance.[9]

Wash hands thoroughly after handling.[5]

Avoid contact with skin, eyes, and clothing.[5]

Operational and Disposal Plans
A clear plan for operations and waste disposal is essential for maintaining a safe laboratory

environment.

Operational Workflow:

The following diagram outlines the standard workflow for handling Usnic acid sodium from

receipt to disposal.
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Safe handling workflow for Usnic acid sodium.
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Disposal Plan:

This material and its container must be disposed of as hazardous waste.[5]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[5][9]

Do not allow the product to enter drains or sewer systems.[4]

Contaminated packaging should be handled in the same manner as the substance itself.[5]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Response Plan:

The following diagram outlines the steps to take in case of exposure or a spill.
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Emergency response plan for Usnic acid sodium.

First Aid Measures:

After inhalation: Move the person to fresh air.[5]

After skin contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[5]

After eye contact: Rinse cautiously with water for several minutes.[5]
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After swallowing: Rinse mouth. Call a doctor if you feel unwell.[5][9]

Experimental Protocols
Detailed methodologies for key experiments involving Usnic acid and its sodium salt are

provided below.

Anticancer Activity (MTT Assay):

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.[10]

Cell Seeding: Seed adherent cells in a 96-well plate at a density of 6 x 10³ to 9 x 10³

cells/well.[11]

Incubation: Incubate for 24 hours to allow for monolayer formation.[11]

Treatment: Treat the cells with varying concentrations of Usnic acid sodium for 24 to 48

hours.[11]

MTT Addition: Replace the culture medium with 100 µL of fresh medium and add 10 µL of

MTT solution (5 mg/mL) to each well. Incubate for 3 hours.[11]

Formazan Solubilization: Remove 90 µL of the mixture and add 50 µL of DMSO to each well

to dissolve the formazan crystals.[11]

Absorbance Measurement: Measure the absorbance using a microplate reader.[11]

Cell Viability Calculation: Calculate the percentage of cell viability using the formula:

(Absorbance of Test Sample / Absorbance of Control) x 100.[11]

Antimicrobial Activity (Microdilution Method):

The microdilution method is used to determine the Minimum Inhibitory Concentration (MIC) of

an antimicrobial agent.[12]

Stock Solution Preparation: Due to its limited water solubility, prepare a stock solution of

Usnic acid sodium in a suitable solvent like acetone.[12]
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Serial Dilutions: Perform serial dilutions of the stock solution in a liquid growth medium (e.g.,

LB broth) in a 96-well plate to achieve the desired concentrations.[12]

Inoculation: Inoculate each well with a standardized suspension of the test microorganism

(e.g., S. aureus).[12]

Incubation: Incubate the plate under appropriate conditions for the growth of the

microorganism.

MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that

inhibits the visible growth of the microorganism.[13]

Signaling Pathway
Usnic acid has been shown to inhibit RANKL-mediated osteoclast formation by reducing the

expression of NFATc1.[14] The following diagram illustrates this signaling pathway.

Usnic Acid Sodium's Effect on RANKL/NFATc1 Signaling

RANKL RANK TRAF6 c-Fos

NFATc1 Activation Osteoclastogenesis
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Inhibition of RANKL/NFATc1 signaling by Usnic acid sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC525405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC525405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6072497/
https://www.medchemexpress.com/usnic-acid-sodium.html
https://www.benchchem.com/product/b15565928?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565928?utm_src=pdf-body
https://www.benchchem.com/product/b15565928?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Usnic Acid Sodium | TRC-U850150-10G | LGC Standards [lgcstandards.com]

2. chemimpex.com [chemimpex.com]

3. USNIC ACID, SODIUM SALT [chembk.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. carlroth.com [carlroth.com]

6. zaeralab.ucr.edu [zaeralab.ucr.edu]

7. fishersci.com [fishersci.com]

8. ehs.stonybrook.edu [ehs.stonybrook.edu]

9. sigmaaldrich.com [sigmaaldrich.com]

10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

11. mdpi.com [mdpi.com]

12. Usnic Acid, a Natural Antimicrobial Agent Able To Inhibit Bacterial Biofilm Formation on
Polymer Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

13. Design, synthesis and antimicrobial activity of usnic acid derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

14. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Usnic Acid Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565928#personal-protective-equipment-for-
handling-usnic-acid-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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